Cas no 1514385-31-9 (1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 1514385-31-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5846121
• PubChem ID: 96767470
• Update Time: 2025-06-15

1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid
• 1514385-31-9
• EN300-1842034

• Inchi： 1S/C11H14N2O2/c1-8-9(13-7-6-12-8)11(10(14)15)4-2-3-5-11/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： IRNGJFWJDCQFFA-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=NC=CN=2)CCCC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid (CAS: 1514385-31-9)

The compound 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid (CAS: 1514385-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid, which make it a promising candidate for targeting specific biological pathways. The compound's pyrazine and cyclopentane moieties contribute to its ability to interact with various enzymes and receptors, particularly those involved in inflammatory and metabolic disorders. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, confirming its high purity and stability under physiological conditions.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological targets. For instance, it has shown inhibitory activity against certain kinases implicated in cancer progression, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

The pharmacokinetic profile of this compound has also been investigated, revealing favorable absorption and distribution characteristics. Its metabolic stability and low toxicity profile further support its potential for clinical development. However, further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic efficacy.

In conclusion, 1-(3-methylpyrazin-2-yl)cyclopentane-1-carboxylic acid represents a promising scaffold for the development of novel therapeutics. Ongoing research is expected to uncover additional applications and refine its pharmacological properties, paving the way for future drug discovery efforts.